Cas no 64929-85-7 (3-Propoxyprop-2-enenitrile)

3-Propoxyprop-2-enenitrile structure
3-Propoxyprop-2-enenitrile structure
Product Name:3-Propoxyprop-2-enenitrile
CAS No:64929-85-7
MF:C6H9NO
MW:111.141761541367
CID:2793065
PubChem ID:54024858
Update Time:2025-04-21

3-Propoxyprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • DTXSID20708475
    • 3-PROPOXYPROP-2-ENENITRILE
    • 64929-85-7
    • 3-Propoxyprop-2-enenitrile
    • Inchi: 1S/C6H9NO/c1-2-5-8-6-3-4-7/h3,6H,2,5H2,1H3
    • InChI Key: LBLTWXAKZNCZLY-UHFFFAOYSA-N
    • SMILES: O(C=CC#N)CCC

Computed Properties

  • Exact Mass: 111.068413911Da
  • Monoisotopic Mass: 111.068413911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.1
  • Topological Polar Surface Area: 33Ų
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